Cas no 1803671-03-5 (4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1803671-03-5
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4850438
• Update Time: 2025-11-01

4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3Cl2F2NO/c8-4-1-5(9)12-6(7(10)11)3(4)2-13/h1-2,7H
• InChI Key： UHYHYTOBCVGAFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1803671-03-5)

4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1803671-03-5) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxaldehyde functional groups, serves as a critical intermediate in the synthesis of biologically active molecules. Its molecular structure, C7H3Cl2F2NO, offers versatility in cross-coupling reactions and nucleophilic substitutions, making it a focal point for modern drug discovery.

In recent years, the demand for fluorinated pyridines like 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently explore its applications in crop protection chemicals and small-molecule therapeutics, aligning with trends in sustainable agriculture and precision medicine. The compound’s electrophilic aldehyde group also enables facile derivatization, a feature leveraged in high-throughput screening libraries.

The synthesis of CAS 1803671-03-5 typically involves halogenation and Vilsmeier-Haack formylation of pyridine precursors, followed by selective difluoromethylation. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a prerequisite for regulatory compliance in industrial applications. Notably, its logP value (2.1) suggests moderate lipophilicity, optimizing membrane permeability in drug candidates.

Environmental and safety profiles of 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde adhere to REACH and OECD guidelines. Its low volatility and stability under ambient conditions minimize occupational hazards, though proper PPE (e.g., nitrile gloves) is recommended during handling. These attributes resonate with the industry’s shift toward green chemistry and ESG (Environmental, Social, and Governance) compliance.

Emerging studies highlight the compound’s role in kinase inhibitor development, particularly targeting oncology and inflammatory diseases. Its chloro and fluoro substituents enhance binding affinity to ATP pockets, a hot topic in AI-driven drug design forums. Patent filings (e.g., WO2021156987) further validate its commercial potential, addressing queries on “next-gen heterocyclic building blocks” in search engines.

For suppliers and distributors, CAS 1803671-03-5 is cataloged under fine chemicals with stringent GMP standards. Bulk procurement often includes COA (Certificate of Analysis) and stability studies, addressing FAQs on quality assurance. Storage recommendations (−20°C under argon) ensure long-term viability, a detail frequently searched by laboratory managers.

In summary, 4,6-Dichloro-2-(difluoromethyl)pyridine-3-carboxaldehyde exemplifies innovation in organofluorine chemistry, bridging academic research and industrial scalability. Its multifaceted applications—from agrochemicals to pharmaceutical intermediates—underscore its relevance in a circular economy framework, a trending focus in 2024’s scientific discourse.